Cas no 2126178-90-1 (5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride)

• Product Name: 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride
• CAS No: 2126178-90-1
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 4639501
• Update Time: 2025-06-15

5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride

• Inchi： 1S/C7H9NO3.ClH/c1-8-4-5-2-3-6(11-5)7(9)10;/h2-3,8H,4H2,1H3,(H,9,10);1H
• InChI Key： BNSREVXRBXIHSN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CNC)O1)(=O)O.Cl

Additional information on 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride

Introduction to 5-[(Methylamino)methyl]furan-2-carboxylic Acid Hydrochloride (CAS No. 2126178-90-1)

5-[(Methylamino)methyl]furan-2-carboxylic acid hydrochloride (CAS No. 2126178-90-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and amino functional group, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride consists of a furan ring substituted with a carboxylic acid group and a methylamino group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be developed into a new class of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to existing NSAIDs.

In addition to its anti-inflammatory properties, 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can inhibit the replication of several viral strains, including influenza and herpes viruses. This antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. These findings indicate that it can be effectively absorbed and distributed in the body, ensuring optimal therapeutic effects.

To further explore the therapeutic potential of 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of this compound in human subjects. Preliminary results from phase I clinical trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 5-[(methylamino)methyl]furan-2-carboxylic acid hydrochloride (CAS No. 2126178-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential, paving the way for new advancements in drug discovery and development.